Cas no 129412-90-4 (1,2,4-Triazine-3,5(2H,4H)-dione,2-(1-methylethyl)-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,2-(1-methylethyl)-
• CAS No: 129412-90-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 102983
• PubChem ID: 23405824
• Update Time: 2025-04-18

1,2,4-Triazine-3,5(2H,4H)-dione,2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,2-(1-methylethyl)-
• 1,2,4-Triazine-3,5(2H,4H)-dione,2-(1-methylethyl)-(9CI)
• 2-propan-2-yl-1,2,4-triazine-3,5-dione
• 2-Isopropyl-1,2,4-triazine-3,5(2H,4H)-dione
• SCHEMBL24133830
• 129412-90-4
• SCHEMBL12299948

• Inchi： 1S/C6H9N3O2/c1-4(2)9-6(11)8-5(10)3-7-9/h3-4H,1-2H3,(H,8,10,11)
• InChI Key： QKZSQQJKSOWXQF-UHFFFAOYSA-N
• SMILES： O=C1NC(C=NN1C(C)C)=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77